Cas no 866144-19-6 (4-chloro-N-(6-methyl-4-oxo-3,4-dihydro-2H-thiochromen-3-yl)benzenesulfonamide)

• Product Name: 4-chloro-N-(6-methyl-4-oxo-3,4-dihydro-2H-thiochromen-3-yl)benzenesulfonamide
• CAS No: 866144-19-6
• MF: C₁₆H₁₄ClNO₃S₂
• MW: 367.870260715485
• CID: 6783186
• PubChem ID: 4653402
• Update Time: 2025-06-15

4-chloro-N-(6-methyl-4-oxo-3,4-dihydro-2H-thiochromen-3-yl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• SR-01000309481
• ZINC01404128
• 4-chloro-N-(6-methyl-4-oxo-2,3-dihydrothiochromen-3-yl)benzenesulfonamide
• SR-01000309481-1
• 4-chloro-N-(6-methyl-4-oxo-3,4-dihydro-2H-thiochromen-3-yl)benzenesulfonamide
• 9R-1148
• 4-chloro-N-(6-methyl-4-oxo-2,3-dihydro-1-benzothiopyran-3-yl)benzenesulfonamide
• ZINC01404127
• 4-chloro-N-(6-methyl-4-oxo-3,4-dihydro-2H-1-benzothiopyran-3-yl)benzene-1-sulfonamide
• AKOS005104564
• 866144-19-6

• Inchi： 1S/C16H14ClNO3S2/c1-10-2-7-15-13(8-10)16(19)14(9-22-15)18-23(20,21)12-5-3-11(17)4-6-12/h2-8,14,18H,9H2,1H3
• InChI Key： ZZKUCOXIUULCGI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(NC1C(C2C=C(C)C=CC=2SC1)=O)(=O)=O

Computed Properties

• Exact Mass: 367.0103633g/mol
• Monoisotopic Mass: 367.0103633g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 96.9Ų

Additional information on 4-chloro-N-(6-methyl-4-oxo-3,4-dihydro-2H-thiochromen-3-yl)benzenesulfonamide

Comprehensive Overview of 4-chloro-N-(6-methyl-4-oxo-3,4-dihydro-2H-thiochromen-3-yl)benzenesulfonamide (CAS No. 866144-19-6)

4-chloro-N-(6-methyl-4-oxo-3,4-dihydro-2H-thiochromen-3-yl)benzenesulfonamide (CAS No. 866144-19-6) is a specialized sulfonamide derivative with a unique thiochromen backbone. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in enzyme inhibition and drug discovery. Its molecular structure combines a benzenesulfonamide moiety with a 6-methyl-4-oxo-3,4-dihydro-2H-thiochromen framework, making it a subject of interest for medicinal chemists and biologists.

In recent years, the demand for sulfonamide-based compounds has surged, driven by their versatility in therapeutic development. Researchers are particularly intrigued by the 4-chloro-N-(6-methyl-4-oxo-3,4-dihydro-2H-thiochromen-3-yl)benzenesulfonamide due to its potential role in targeting inflammatory pathways and metabolic disorders. This aligns with current trends in precision medicine, where small-molecule inhibitors are increasingly sought after for their specificity and efficacy.

The synthesis of CAS No. 866144-19-6 involves multi-step organic reactions, often starting from thiochroman-4-one derivatives. Its chloro-substituted benzenesulfonamide group enhances its binding affinity to biological targets, a feature that has been explored in structure-activity relationship (SAR) studies. This compound’s pharmacokinetic properties, such as solubility and metabolic stability, are also under investigation, as these factors are critical for drug candidate optimization.

From an industrial perspective, 4-chloro-N-(6-methyl-4-oxo-3,4-dihydro-2H-thiochromen-3-yl)benzenesulfonamide is often discussed in the context of high-throughput screening (HTS) and fragment-based drug design. Its modular structure allows for easy derivatization, making it a valuable scaffold for combinatorial chemistry. Additionally, its potential applications in cancer research and neurodegenerative diseases have sparked interest, as these areas are among the most searched topics in biomedical literature and AI-driven drug discovery platforms.

Environmental and safety considerations are also paramount when handling CAS No. 866144-19-6. While not classified as hazardous, proper laboratory practices must be followed to ensure safe usage. The compound’s stability under various conditions has been studied to ensure its suitability for long-term storage and experimental use. These aspects are frequently queried in scientific forums and chemical databases, reflecting the community’s focus on sustainable research practices.

In summary, 4-chloro-N-(6-methyl-4-oxo-3,4-dihydro-2H-thiochromen-3-yl)benzenesulfonamide (CAS No. 866144-19-6) represents a promising candidate for therapeutic innovation. Its structural uniqueness and potential biological activities make it a focal point for ongoing research. As the scientific community continues to explore its applications, this compound is likely to remain a topic of interest in cutting-edge drug development and molecular biology.